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Compound of Interest

Compound Name: 5-Bromo-N-isopropylpicolinamide

Cat. No.: B1328589 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-N-isopropylpicolinamide
Disclaimer: No specific Safety Data Sheet (SDS) for 5-Bromo-N-isopropylpicolinamide (CAS

845305-90-0) was found. The following guidance is based on safety data for structurally similar

compounds, including other brominated picolinamides and aromatic compounds. It is

imperative to consult the official SDS for this specific compound as soon as it is available and

to conduct a thorough risk assessment before handling.

This guide provides essential safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling 5-Bromo-N-
isopropylpicolinamide. Adherence to these guidelines is critical for ensuring laboratory safety

and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 5-Bromo-N-isopropylpicolinamide should be handled as a

potentially hazardous substance. Potential hazards may include skin and eye irritation, and it

may be harmful if swallowed or inhaled.[1] A comprehensive PPE strategy is mandatory to

prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles with

side shields, or a face shield

when there is a significant risk

of splashing.

To protect eyes from contact

with dust or splashes which

could cause serious irritation.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for tears or holes before

each use. A fully buttoned lab

coat should be worn. For larger

quantities or when splashing is

likely, a chemical-resistant

apron or coveralls are

recommended.

To prevent skin contact, which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are generated

and engineering controls (like

a fume hood) are not sufficient,

a NIOSH-approved respirator

with an appropriate particulate

filter should be used.

To prevent inhalation of

potentially harmful dust or

aerosols.

Operational Plan: Safe Handling Protocol
A systematic approach to handling 5-Bromo-N-isopropylpicolinamide is crucial to minimize

exposure risk.

1. Engineering Controls:

All handling of solid 5-Bromo-N-isopropylpicolinamide and its solutions should be
conducted in a certified chemical fume hood to minimize inhalation of dust or vapors.
An eyewash station and safety shower must be readily accessible in the immediate work
area.

2. Handling Procedures:
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Weighing and Transfer:
Perform all weighing and transfer operations within a chemical fume hood to control airborne
particulates.
Use a spatula or other appropriate tools to handle the solid material, avoiding the creation of
dust.
Close the container tightly immediately after use.
Experimental Use:
When dissolving or reacting the compound, add it slowly to the solvent or reaction mixture to
avoid splashing.
General Hygiene:
Avoid contact with skin, eyes, and clothing.[2]
Do not eat, drink, or smoke in areas where the chemical is handled.[2][3]
Wash hands thoroughly after handling, even if gloves were worn.[2]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]
Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 5-Bromo-N-isopropylpicolinamide and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All waste containing 5-Bromo-N-isopropylpicolinamide, including unused product,
contaminated labware (e.g., pipette tips, vials), and cleaning materials, must be segregated
as "Halogenated Organic Waste." This waste stream must be kept separate from non-
halogenated chemical waste.[4]

2. Waste Collection:

Use a designated, leak-proof, and clearly labeled waste container for all 5-Bromo-N-
isopropylpicolinamide waste.
The label on the waste container must include the words "Hazardous Waste," the full
chemical name "5-Bromo-N-isopropylpicolinamide," and any other components in the
waste mixture.
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3. Container Management:

Keep the waste container securely closed when not in use.
Store the waste container in a designated satellite accumulation area that is well-ventilated.

4. Final Disposal:

The ultimate disposal of 5-Bromo-N-isopropylpicolinamide waste must be conducted by a
licensed hazardous waste disposal company.[3] High-temperature incineration is often the
recommended method for the disposal of brominated compounds.[5] Do not dispose of this
chemical down the drain or in regular trash.[2]

Experimental Workflow and Logical Relationships
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Safe Handling Workflow for 5-Bromo-N-isopropylpicolinamide
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Caption: Workflow for the safe handling of 5-Bromo-N-isopropylpicolinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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